Cas no 1805032-25-0 (2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride)

• Product Name: 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride
• CAS No: 1805032-25-0
• MF: C₉H₇Cl₂NO₂S
• MW: 264.128379106522
• CID: 5038370
• Update Time: 2025-07-25

2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride

• Inchi： 1S/C9H7Cl2NO2S/c1-2-7-3-6(5-12)4-8(9(7)10)15(11,13)14/h3-4H,2H2,1H3
• InChI Key： GPMJDCDVYDRCOR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=CC=1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride

Introduction to 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride (CAS No. 1805032-25-0)

2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1805032-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride, including the presence of a chloro group, a cyano group, and an ethyl substituent on a benzenesulfonyl chloride backbone, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The sulfonyl chloride moiety in this compound is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of sulfonyl groups into other molecular frameworks, which is a common strategy in drug discovery. The chloro substituent on the aromatic ring further enhances the electrophilicity of the sulfonyl chloride, making it an attractive candidate for further functionalization. Additionally, the cyano group and the ethyl side chain contribute to the overall electronic and steric environment of the molecule, influencing its reactivity and potential biological activity.

In recent years, there has been a growing interest in sulfonyl chlorides as key intermediates in the development of novel therapeutic agents. For instance, derivatives of sulfonyl chlorides have been explored in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), diuretics, and anticonvulsants. The unique structural motif of 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride positions it as a valuable precursor for such applications. Researchers have leveraged its reactivity to introduce diverse functional groups, leading to the discovery of compounds with enhanced pharmacological properties.

One of the most compelling aspects of 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride is its role in heterocyclic chemistry. Sulfonyl chlorides are frequently employed in the construction of complex heterocyclic structures, which are prevalent in many natural products and pharmaceuticals. The ability to incorporate this compound into larger molecular frameworks has opened up new avenues for synthetic exploration. For example, recent studies have demonstrated its utility in the synthesis of fused heterocycles, such as benzothiophenes and indoles, which are known for their biological significance.

The cyano group in 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride also plays a crucial role in modulating the electronic properties of the molecule. Cyano groups are well-known electron-withdrawing moieties that can influence both the reactivity and spectral properties of adjacent functional groups. This feature has been exploited in various synthetic strategies, where the cyano group serves as a directing group for subsequent transformations. For instance, it can participate in metal-catalyzed cross-coupling reactions or serve as a precursor to other functional groups through reduction or hydrolysis.

Moreover, the ethyl substituent on the aromatic ring contributes to the steric environment of 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride, which can be fine-tuned to influence interactions with biological targets. In drug design, subtle changes in steric bulk can significantly impact binding affinity and selectivity. Therefore, this compound serves as a valuable tool for medicinal chemists who are seeking to optimize their lead structures.

Recent advancements in computational chemistry have further enhanced our understanding of how compounds like 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride interact with biological systems. Molecular modeling studies have revealed insights into how its structural features influence its binding mode to target proteins. These insights have been instrumental in guiding synthetic efforts toward more potent and selective drug candidates. For example, computational studies have identified key interactions between the chloro, cyano, and ethyl substituents and specific residues in target enzymes or receptors.

In addition to its pharmaceutical applications, 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride has found utility in materials science and agrochemical research. Sulfonyl chlorides are known for their ability to form stable complexes with metals, making them useful in catalysis and material design. Furthermore, their reactivity allows for the synthesis of novel agrochemicals with improved efficacy and environmental profiles.

The synthesis of 2-Chloro-5-cyano-3-ethylbenzenesulfonyl chloride itself is an intriguing challenge that highlights its synthetic value. While there are several reported methods for preparing sulfonyl chlorides, each with its own advantages and limitations, this particular compound requires careful optimization to achieve high yields and purity. Recent reports have described novel synthetic routes that leverage transition metal catalysis or flow chemistry techniques to improve efficiency and sustainability.

One particularly noteworthy aspect of these synthetic approaches is their compatibility with green chemistry principles. The use of catalytic amounts of transition metals reduces waste generation, while flow chemistry allows for better control over reaction conditions and scalability. These innovations align with broader trends in chemical research aimed at developing more sustainable methodologies.

The versatility of 2-Chloro-5-cyano-3-ethylbenzenesuliony l chloride is further underscored by its role as a precursor to various functionalized derivatives. For instance, it can be converted into sulfonamides through nucleophilic substitution reactions, which are widely used in medicinal chemistry due to their favorable pharmacokinetic properties. Additionally, it can undergo reduction or hydrolysis to yield sulfonic acids or carboxylic acids, respectively.

In conclusion, 2-Chloro - 5 - cyano - 3 - ethylbenzenesulfony l chloride (CAS No . 1805032 - 25 - 0 ) is a multifaceted compound with significant potential across multiple domains o f chemical research . Its unique structural features , coupled wi th recent advances i n synthetic an d computational chemistry , make i t an invaluable tool f or researchers seeking t o develop new therapeutic agents , materials , an d agrochemicals . As our understanding o f molecular interactions continues t o evolve , compounds like thi s are poised t o play an increasingly important role i n shaping t he future o f chemical science . p >